![molecular formula C11H12BrNO4 B1428277 Methyl 5-bromo-4-isopropyl-2-nitrobenzoate CAS No. 1400645-04-6](/img/structure/B1428277.png)
Methyl 5-bromo-4-isopropyl-2-nitrobenzoate
Overview
Description
Scientific Research Applications
Synthesis of Complex Compounds
Methyl 5-bromo-4-isopropyl-2-nitrobenzoate is utilized in the synthesis of complex molecules. For instance, it acts as a precursor in the hydrothermal synthesis of dinuclear Zn(II) complexes, showcasing its role in forming compounds with enhanced fluorescence properties, which are significant for applications in materials science and sensing technologies (Ji Chang–you, 2012).
Crystallography and Structural Analysis
The compound's derivatives are subjects of crystallographic studies to understand their structure and interactions at the molecular level. Such investigations provide insights into the molecular geometry, intermolecular interactions, and the formation of supramolecular assemblies, which are crucial for designing materials with specific physical and chemical properties (S. Pramanik, Tanusri Dey, A. K. Mukherjee, 2019).
Development of Analytical Methods
In the pharmaceutical industry, derivatives of this compound are used to develop and validate analytical methods for detecting and quantifying genotoxic impurities in drug substances. This is vital for ensuring the safety and efficacy of pharmaceutical products (Kishore Gaddam et al., 2020).
Chemical Reactions and Mechanisms
Research on this compound and its analogs contributes to a deeper understanding of chemical reaction mechanisms, such as oxidation processes and catalysis. Studies in this area can lead to the development of more efficient and sustainable chemical processes (Yueqin Cai, Qiu Shui, 2005).
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that similar compounds are often used in organic synthesis, particularly in reactions involving carbon-carbon bond formation .
Mode of Action
Compounds of this nature are often involved in reactions such as the suzuki–miyaura coupling . In such reactions, the compound may act as a reagent, participating in the formation of carbon-carbon bonds .
Biochemical Pathways
In the context of organic synthesis, it may be involved in various reactions leading to the formation of complex organic molecules .
Result of Action
The result of the action of Methyl 5-bromo-4-isopropyl-2-nitrobenzoate largely depends on the context in which it is used. In organic synthesis, its use can lead to the formation of new carbon-carbon bonds, enabling the synthesis of complex organic molecules .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. These may include the reaction conditions (such as temperature and pH), the presence of a catalyst, and the concentrations of other reactants .
Properties
IUPAC Name |
methyl 5-bromo-2-nitro-4-propan-2-ylbenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12BrNO4/c1-6(2)7-5-10(13(15)16)8(4-9(7)12)11(14)17-3/h4-6H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJVOZHRQXALCMW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=C(C=C1Br)C(=O)OC)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12BrNO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201177543 | |
Record name | Benzoic acid, 5-bromo-4-(1-methylethyl)-2-nitro-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201177543 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1400645-04-6 | |
Record name | Benzoic acid, 5-bromo-4-(1-methylethyl)-2-nitro-, methyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1400645-04-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzoic acid, 5-bromo-4-(1-methylethyl)-2-nitro-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201177543 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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